Cas no 1805505-80-9 (Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate
• CAS No: 1805505-80-9
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 4790893
• Update Time: 2025-09-27

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H11F3N2O2S/c1-19-11(18)4-7-2-8(5-16)9(6-17)10(3-7)20-12(13,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： XHBWBJFIPULVKZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(CC(=O)OC)=CC(CN)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805505-80-9): An Overview

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805505-80-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, an aminomethyl moiety, and a trifluoromethylthio substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The cyano group in the structure of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate is known for its ability to enhance the electron-withdrawing properties of the molecule, which can influence its reactivity and stability. This feature is particularly important in the context of drug design, where fine-tuning the electronic properties of a compound can significantly impact its pharmacological profile.

The presence of the aminomethyl moiety introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for optimizing the binding affinity of the compound to its target proteins, which is essential for achieving high efficacy in therapeutic applications.

The trifluoromethylthio substituent is another key feature of this compound. Fluorine atoms are known for their strong electron-withdrawing effects and their ability to modulate the lipophilicity of molecules. This substituent can enhance the metabolic stability and bioavailability of the compound, making it a valuable candidate for drug development.

Recent studies have explored the potential applications of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as an inhibitor of specific enzymes involved in cancer pathways. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising lead for developing novel anticancer agents.

In addition to its anticancer properties, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate has also shown promise in treating neurological disorders. Studies have demonstrated that this compound can modulate certain neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the preparation of a suitable starting material, followed by functional group manipulations to introduce the desired substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve efficient and scalable synthesis routes.

To further understand the biological activity and mechanism of action of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The results have shown that the compound exhibits favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation.

In conclusion, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805505-80-9) represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its full potential in various medical fields, with a focus on optimizing its properties for clinical use.